![molecular formula C9H14N6O2 B2926816 8-hydrazinyl-7-isopropyl-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 123980-58-5](/img/structure/B2926816.png)
8-hydrazinyl-7-isopropyl-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-hydrazinyl-7-isopropyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C9H14N6O2 and its molecular weight is 238.251. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Functional Derivatives
Hydrazine functional derivatives, including those derived from 8-hydrazinyl-7-isopropyl-3-methyl-1H-purine-2,6(3H,7H)-dione, have been explored for their therapeutic potential. These derivatives have shown promise in pharmacotherapy for various conditions such as depression, infectious diseases, hypertension, and diabetes. The synthesis of 7-arylalkyl-8-hydrazine derivatives of 1,3-dimethylxanthine has led to the identification of substances with potential biological activity. These substances were synthesized through reactions with carbonyl-containing reagents, leading to compounds that combine two bioactive heterocycles, potentially offering new avenues for drug development (Korobko, 2016).
Anticancer, Anti-HIV, and Antimicrobial Activities
A series of 8-substituted methylxanthine derivatives, which likely include this compound analogs, were synthesized and evaluated for their in vitro anticancer, anti-HIV-1, and antimicrobial activities. Some compounds demonstrated significant activity against various cancer cell lines, with notable sensitivity towards leukemia and colon cancer. Additionally, one compound showed a good reduction of HIV-1 viral effects, and another was particularly effective against P. aeruginosa, showcasing the potential of these derivatives in treating a range of diseases (Rida et al., 2007).
Multitarget Drugs for Neurodegenerative Diseases
In the quest for treatments for neurodegenerative diseases, 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones were synthesized, aiming to improve water solubility and bioavailability. These compounds were evaluated for their ability to antagonize adenosine receptors and inhibit monoamine oxidases, both of which are therapeutic targets in neurodegenerative diseases. Some derivatives showed potent dual-target-directed activities, indicating their potential as multitarget drugs for symptomatic and disease-modifying treatment of neurodegenerative disorders (Brunschweiger et al., 2014).
Structural and Computational Studies
The crystal structure and molecular mechanics of substituted purine derivatives, including those similar to this compound, were investigated. Despite individual planarity of moieties within the structures, an overall nonplanar configuration was observed, contributing to our understanding of how these compounds might interact at the molecular level. This insight is crucial for designing more effective drugs based on purine derivatives (Mabied et al., 2014).
Properties
IUPAC Name |
8-hydrazinyl-3-methyl-7-propan-2-ylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N6O2/c1-4(2)15-5-6(11-8(15)13-10)14(3)9(17)12-7(5)16/h4H,10H2,1-3H3,(H,11,13)(H,12,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBDZLDQRGGGEFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=C(N=C1NN)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.